Cas no 2171690-96-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methoxymethyl)cyclobutylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methoxymethyl)cyclobutylcarbamoyl}butanoic acid
• CAS No: 2171690-96-1
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6574104
• PubChem ID: 165513140
• Update Time: 2025-08-05

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methoxymethyl)cyclobutylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methoxymethyl)cyclobutylcarbamoyl}butanoic acid
• EN300-1555802
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[3-(methoxymethyl)cyclobutyl]carbamoyl}butanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1s,3s)-3-(methoxymethyl)cyclobutyl]carbamoyl}butanoic acid
• 2171300-18-6
• 2171690-96-1
• EN300-1548553

• Inchi： 1S/C26H30N2O6/c1-33-14-16-12-17(13-16)27-25(31)23(10-11-24(29)30)28-26(32)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22-23H,10-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： GLPNBCPDYHEGJT-UHFFFAOYSA-N
• SMILES： O(C)CC1CC(C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methoxymethyl)cyclobutylcarbamoyl}butanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methoxymethyl)cyclobutylcarbamoyl}butanoic Acid (CAS No. 2171690-96-1)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methoxymethyl)cyclobutylcarbamoyl}butanoic acid, identified by its CAS number 2171690-96-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused aromatic rings and functionalized side chains. The presence of multiple substituents such as fluoren-9-yl and cyclobutyl moieties imparts unique chemical properties that make it a valuable candidate for further exploration in drug discovery and molecular research.

The methoxycarbonyl and carbamoyl groups in the molecule play a crucial role in its reactivity and potential biological activity. These functional groups are frequently employed in medicinal chemistry due to their ability to modulate the pharmacokinetic and pharmacodynamic properties of therapeutic agents. The combination of these features suggests that this compound may exhibit a range of biological activities, making it an attractive subject for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that incorporate structural elements derived from natural products or biologically active molecules. The structural motif of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methoxymethyl)cyclobutylcarbamoyl}butanoic acid aligns well with this trend, as it combines a rigid aromatic core with flexible side chains that can be readily modified to optimize biological activity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential to construct the complex molecular framework efficiently. These synthetic methodologies are critical for producing sufficient quantities of the compound for both laboratory-scale studies and potential preclinical development.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The presence of the fluoren-9-yl moiety, in particular, has been associated with enhanced binding affinity to certain biological targets, making it a promising scaffold for drug design. Additionally, the cyclobutyl group can contribute to metabolic stability, which is a key factor in determining the efficacy and duration of action of a therapeutic agent.

Recent studies have begun to explore the biological activity of related compounds, providing valuable insights into the potential therapeutic applications of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methoxymethyl)cyclobutylcarbamoyl}butanoic acid. For instance, modifications of similar structural motifs have shown promise in inhibiting specific enzymes involved in cancer progression or modulating immune responses. These findings suggest that this compound may exhibit similar effects, although further research is needed to confirm these hypotheses.

The use of computational modeling and high-throughput screening techniques has accelerated the process of identifying promising candidates for drug development. By leveraging these technologies, researchers can rapidly evaluate the binding interactions between this compound and various biological targets, thereby identifying potential therapeutic applications more efficiently than traditional methods alone.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methoxymethyl)cyclobutylcarbamoyl}butanoic acid (CAS No. 2171690-96-1) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile molecule with potential applications in drug discovery and molecular research. As our understanding of its biological activity continues to grow, this compound holds promise for contributing to the development of novel therapeutic agents that address unmet medical needs.